A predictive model for additions to N-alkyl pyridiniums†
Chemical Communications Pub Date: 2021-01-11 DOI: 10.1039/D1CC00056J
Abstract
Disclosed in this communication is a thorough study on the dearomative addition of organomagnesium nucleophiles to N-alkyl pyridinium electrophiles. The regiochemical outcomes have observable and predictable trends associated with the substituent patterns on the pyridinium electrophile. Often, the substituent effects can be either additive, giving high selectivities, or ablative, giving competing outcomes. Additionally, the nature of the organometallic nucleophilic component was also investigated for its role in the regioselective outcome. The effects of either reactive component are important to both the overall reactivity and site of nucleophilic addition. The utility of these observed trends is demonstrated in a concise, dearomative synthesis of a tricyclic compound shown to have insecticidal activity.
Recommended Literature
- [1] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [2] An intramolecular tryptophan-condensation approach for peptide stapling†
- [3] Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations
- [4] An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†
- [5] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [6] An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†
- [7] An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode
- [8] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [9] An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†
- [10] An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†
Journal Name：Chemical Communications
research_products
-
CAS no.: 89640-58-4
![2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid](https://ossimg.kuujia.com/scimg/2138500/2138166-62-6x500.png)
![2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide](https://ossimg.kuujia.com/scimg/2034500/2034271-14-0x500.png)
![1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol](https://ossimg.kuujia.com/scimg/1271000/1270529-38-8x500.png)
